Cas no 2309705-95-9 (1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 2309705-95-9
• MF: C₁₆H₁₃F₃N₂O
• MW: 306.282434225082
• CID: 5804780
• PubChem ID: 121191094
• Update Time: 2025-07-15

1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one
• 1-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)-2-[3-(trifluoromethyl)phenyl]ethanone
• 1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• 2309705-95-9
• F6555-6396
• 1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• AKOS032749413

• Inchi： 1S/C16H13F3N2O/c17-16(18,19)13-5-1-3-11(7-13)8-15(22)21-9-12-4-2-6-20-14(12)10-21/h1-7H,8-10H2
• InChI Key： WTKZJJQTULECKH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(N1CC2C(=CC=CN=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 306.09799753g/mol
• Monoisotopic Mass: 306.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-{5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one

Comprehensive Analysis of 1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2309705-95-9)

The compound 1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2309705-95-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyridine core and a trifluoromethylphenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) targeting.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in CAS No. 2309705-95-9 aligns with this trend, as it improves the compound's lipophilicity and binding affinity to target proteins. This characteristic is particularly valuable in the development of next-generation therapeutics for conditions such as neurodegenerative diseases and cancer. Additionally, the pyrrolopyridine scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in drug design.

The synthesis of 1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These innovations are critical for scaling up production while maintaining cost efficiency, a key consideration for industrial applications. The compound's physicochemical properties, including solubility and stability, have been extensively characterized to ensure reproducibility in research settings.

From a regulatory perspective, CAS No. 2309705-95-9 is not classified as a hazardous material, making it accessible for academic and industrial use. However, researchers must adhere to standard safety protocols when handling organic compounds. The compound's patent landscape is also worth noting, as several derivatives of pyrrolopyridine have been patented for therapeutic use. This highlights the commercial potential of 1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one in the competitive pharmaceutical market.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Machine learning models are being used to predict its interactions with biological targets, accelerating the identification of novel applications. For instance, its potential as a G-protein-coupled receptor (GPCR) modulator is under investigation, leveraging computational tools to refine its pharmacophore profile. Such advancements underscore the compound's relevance in the era of precision medicine.

In summary, 1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one represents a promising candidate for diverse scientific endeavors. Its structural complexity, combined with its drug-like properties, positions it as a valuable asset in the quest for innovative solutions to unmet medical needs. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of bioactive molecules.